Cas no 6998-75-0 (9H-Purin-6-amine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)-)

9H-Purin-6-amine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)- structure
6998-75-0 structure
Product Name:9H-Purin-6-amine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)-
CAS No:6998-75-0
MF:C10H13N5O3
MW:251.241921186447
CID:2680177
Update Time:2023-08-07

9H-Purin-6-amine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • (2R,3S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolan-3-ol
    • K6PKX2PHVZ
    • 9H-Purin-6-amine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)-
    • (2R,3S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)-3-oxolanol
    • 9-(3-Deoxy-beta-D-arabinofuranosyl)adenine
    • EOS64
    • Adenine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)-
    • OFEZSBMBBKLLBJ-JFWOZONXSA-N
    • 9-(3-Deoxy-.beta.-D-arabinofuranosyl)adenine
    • 9-(3-Deoxy-beta-D-threo-pentofuranosyl)adenine
    • 9-(3-deoxy-beta-D-threo-pen
    • Inchi: 1S/C10H13N5O3/c11-8-7-9(13-3-12-8)15(4-14-7)10-6(17)1-5(2-16)18-10/h3-6,10,16-17H,1-2H2,(H2,11,12,13)/t5-,6-,10+/m0/s1
    • InChI Key: OFEZSBMBBKLLBJ-JFWOZONXSA-N
    • SMILES: O1[C@H](CO)C[C@@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

  • Exact Mass: 251.102
  • Monoisotopic Mass: 251.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 119

Experimental Properties

  • Density: 1.91
  • Boiling Point: 627.2°Cat760mmHg
  • Flash Point: 333.1°C
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